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Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605

An In-depth Technical Guide to Barium Nitrate for Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of barium nitrate, focusing on its
chemical and physical properties, applications, safety and handling protocols, and experimental
procedures relevant to scientific research and development.

Chemical Identification

Barium nitrate is an inorganic compound with the chemical formula Ba(NOs)2.[1] It is the
barium salt of nitric acid.[2]

CAS Number: 10022-31-8[1][3][4]

Synonyms: Barium nitrate has several synonyms used across different contexts and
languages. A logical grouping of these names is presented below.
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Caption: Logical relationship of Barium Nitrate synonyms.

Physicochemical Properties

Barium nitrate is a white, crystalline solid at room temperature.[5] It is an odorless and highly
water-soluble compound.[2][6] A summary of its key physicochemical properties is provided in
the table below.

Property Value Reference
Molecular Formula Ba(NOs)2 [1][4]
Molecular Weight 261.34 g/mol [21[31[71[8]

White, lustrous crystals or
Appearance , [21[81[e1
crystalline powder

Odor Odorless [2][6][9][10][11]
Density 3.24 g/lcm?3 [2][9]

Melting Point 592 °C (decomposes) [819]

Solubility in Water 10.5 g/100mL at 25 °C [9]

oH 5.0 - 8.0 (5% aqueous [12]13]

solution)

Applications in Research and Industry

While direct applications in drug development are not prominent, barium nitrate is utilized in
various scientific and industrial fields that may be relevant to researchers.

o Chemical Synthesis: It serves as a precursor for the synthesis of other barium compounds,
such as barium oxide, barium carbonate, and barium sulfate.[1][14] It can also be used as an
oxidizing agent in certain chemical reactions.[5]

e Materials Science: Barium nitrate is used in the manufacturing of specialty glass and
ceramics. In glass production, it acts as a fining agent to remove bubbles and improve
transparency.[1][5][15] In ceramics, it is used in the preparation of glazes.[1][5][15]
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» Electronics: It finds application in the electronics industry for the manufacturing of electronic
ceramics and piezoelectric materials due to its high purity and stable chemical properties.
[15]

o Pyrotechnics: It is a key component in pyrotechnics, where it functions as an oxidizer and
produces a vibrant green flame.[5][9][10][14]

e Analytical Chemistry: Barium nitrate is used as a reagent in analytical chemistry for the
detection of certain ions.[15]

Safety and Handling

Barium nitrate is a hazardous substance and must be handled with appropriate safety
precautions. It is toxic if ingested or inhaled and can cause serious eye irritation.[7][16] As a
strong oxidizer, it may intensify fires and can ignite combustible materials.[17][18][19]

H | Identificati

Hazard GHS Classification Precautionary Statements

H272: May intensify fire;

Oxidizing Solid Category 2 o
oxidiser.[7][17]
o H301: Toxic if swallowed.[7]
Acute Toxicity (Oral) Category 3 (7]
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled.[7][17]
) o H319: Causes serious eye
Serious Eye lIrritation Category 2A

irritation.[7][17]

Handling and Storage Workflow

Proper handling and storage are crucial to minimize risks associated with barium nitrate. The
following diagram outlines a standard workflow for its safe management in a laboratory setting.
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Caption: Workflow for safe handling and storage of Barium Nitrate.

Personal Protective Equipment (PPE)

When handling barium nitrate, the following PPE is recommended:
o Eye Protection: Chemical safety goggles or a face shield.[3][6][12]

o Skin Protection: Impervious protective clothing, including gloves (nitrile or natural rubber), lab
coat, apron, or coveralls.[6][16][18]

o Respiratory Protection: For operations generating dust, a NIOSH/MSHA approved respirator
with P100 filters should be used.[12][18]
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Experimental Protocols
Preparation of Barium Nitrate from Barium Carbonate

This protocol describes a common laboratory method for synthesizing barium nitrate through
the neutralization of nitric acid with barium carbonate.

Materials:

Barium Carbonate (BaCO:s)

o Concentrated Nitric Acid (HNO3)
 Distilled Water

» Beakers

 Stirring Rod

e Hot Plate

 Filter Paper and Funnel

e pH indicator paper

Procedure:

e Reaction Setup: In a well-ventilated fume hood, place a measured amount of barium
carbonate into a large beaker.

o Acid Addition: Slowly and carefully add a stoichiometric amount of nitric acid to the barium
carbonate while stirring continuously. The reaction will produce carbon dioxide gas, causing
effervescence. Add the acid in small portions to control the reaction rate. Reaction: BaCOs +
2HNOs - Ba(NOs)2 + H20 + CO2[20]

» Neutralization: Continue adding nitric acid until all the barium carbonate has reacted and the
effervescence ceases. Check the pH of the solution to ensure it is neutral or slightly acidic.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b159605?utm_src=pdf-body
https://www.benchchem.com/product/b159605?utm_src=pdf-body
https://m.youtube.com/watch?v=jFwU0QEe3Dc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Heating and Filtration: Gently heat the solution to ensure the reaction is complete and to
dissolve the barium nitrate fully. If any unreacted solids remain, filter the hot solution.

o Crystallization: Allow the filtered solution to cool slowly to room temperature. Barium nitrate
crystals will precipitate out of the solution. The cooling process can be further slowed by
placing the beaker in an insulated container.

« |solation and Drying: Collect the crystals by filtration and wash them with a small amount of
cold distilled water to remove any residual acid. Dry the crystals in an oven at a low

temperature or in a desiccator.

Experimental Workflow: Synthesis of Barium Nitrate

The following diagram illustrates the workflow for the synthesis of barium nitrate as described
in the protocol above.
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1. Slow addition of HNOs to BaCOs with stirring

2. Control effervescence (CO: release)

3. Heat solution to ensure complete reaction

4. Filter hot solution to remove impurities

5. Cool filtrate to induce crystallization

6. Isolate crystals by filtration

7. Wash crystals with cold distilled water

:

End: Dry pure Barium Nitrate crystals
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Caption: Experimental workflow for Barium Nitrate synthesis.
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Disposal Considerations

Barium nitrate waste is considered hazardous and must be disposed of according to local,
state, and federal regulations.[16] It should not be discharged into drains or the environment.
[17] Disposal should be handled by a licensed waste disposal company.[16]

This guide is intended for informational purposes for trained professionals. Always consult the
Safety Data Sheet (SDS) before handling any chemical and adhere to all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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